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Compound of Interest

Compound Name: Methyl thiane-4-carboxylate

Cat. No.: B159521 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

excellence. This guide provides essential, immediate safety and logistical information for the

proper disposal of Methyl thiane-4-carboxylate (CAS No. 128094-82-6), ensuring compliance

with safety regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult the specific Safety Data

Sheet (SDS) for Methyl thiane-4-carboxylate. While a complete SDS is not publicly available,

information on structurally similar compounds suggests that this chemical may cause skin, eye,

and respiratory irritation[1][2][3]. Therefore, the following personal protective equipment (PPE)

should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.

All handling of Methyl thiane-4-carboxylate and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors[3].
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The primary disposal method for Methyl thiane-4-carboxylate is to send it to an approved

hazardous waste disposal facility[1][3]. Do not dispose of this chemical down the drain or in

regular trash.

Step 1: Waste Segregation and Collection

Waste Container: Use a dedicated, properly labeled, and leak-proof container for the

collection of Methyl thiane-4-carboxylate waste. The container must be compatible with the

chemical; a high-density polyethylene (HDPE) or glass container is recommended.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Methyl thiane-4-carboxylate," the CAS number "128094-82-6," and

the associated hazards (e.g., "Irritant").

Segregation: Do not mix Methyl thiane-4-carboxylate waste with other chemical waste

streams unless explicitly permitted by your institution's hazardous waste management

guidelines. Keep it separate from incompatible materials.

Step 2: Managing Malodor

Thioether compounds can be malodorous. To minimize the release of unpleasant odors:

Keep the waste container tightly sealed when not in use.

Store the sealed waste container in a well-ventilated area, such as a designated chemical

waste storage cabinet.

Step 3: Decontamination of Labware

Glassware and equipment that have come into contact with Methyl thiane-4-carboxylate
should be decontaminated. A common procedure for thioether compounds involves rinsing

the equipment with a bleach solution to oxidize the sulfur-containing compounds, which can

help in reducing odor and residual hazards.

Step 4: Arranging for Disposal
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Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS office will

provide specific instructions on how to arrange for the pickup and disposal of your hazardous

waste. They will also provide the necessary waste tags and manifest forms.

Complete Necessary Paperwork: Fill out all required paperwork accurately and completely.

This typically includes information about the chemical, its quantity, and the generating

laboratory.

Prepare for Pickup: Ensure the waste container is properly sealed and labeled. Store it in the

designated hazardous waste accumulation area until it is collected by authorized personnel.

Quantitative Data Summary
Property Value Reference

CAS Number 128094-82-6 [4]

Molecular Formula C7H12O2S [4]

Molecular Weight 160.23 g/mol [4]
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Caption: Disposal workflow for Methyl thiane-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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